Cas no 2377608-20-1 (3-Borono-6-bromo-2-fluorophenylboronic acid pinacol ester)

• Product Name: 3-Borono-6-bromo-2-fluorophenylboronic acid pinacol ester
• CAS No: 2377608-20-1
• MF: C₁₂H₁₆B₂BrFO₄
• MW: 344.777446746826
• CID: 5523874
• Update Time: 2025-10-27

3-Borono-6-bromo-2-fluorophenylboronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• 3-Borono-6-bromo-2-fluorophenylboronic acid pinacol ester
• (4-Bromo-2-fluoro-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl)boronic acid

• Inchi： 1S/C12H16B2BrFO4/c1-11(2)12(3,4)20-14(19-11)9-8(15)6-5-7(10(9)16)13(17)18/h5-6,17-18H,1-4H3
• InChI Key： QELXWNDMLJVYFB-UHFFFAOYSA-N
• SMILES： FC1C(=CC=C(Br)C=1B1OC(C)(C)C(C)(C)O1)B(O)O

Experimental Properties

• Density: 1.44±0.1 g/cm3(Predicted)
• Boiling Point: 444.5±55.0 °C(Predicted)
• pka: 8.13±0.58(Predicted)

Additional information on 3-Borono-6-bromo-2-fluorophenylboronic acid pinacol ester

3-Borono-6-bromo-2-fluorophenylboronic Acid Pinacol Ester

The compound 3-Borono-6-bromo-2-fluorophenylboronic acid pinacol ester (CAS No: 2377608-20-1) is a highly specialized organoboron compound that has garnered significant attention in the field of organic synthesis and materials science. This compound is particularly notable for its role in cross-coupling reactions, which are pivotal in the construction of complex molecular architectures. The structure of this compound features a phenyl ring substituted with boronic acid groups and halogen atoms, making it an ideal precursor for various chemical transformations.

The synthesis of 3-Borono-6-bromo-2-fluorophenylboronic acid pinacol ester typically involves multi-step processes that require precise control over reaction conditions to ensure high purity and yield. Recent advancements in catalytic methods have enabled more efficient pathways for its production, leveraging the use of transition metal catalysts and microwave-assisted techniques to streamline the synthesis process. These innovations have not only improved the scalability of the compound but also reduced the environmental footprint associated with its manufacture.

In terms of applications, this compound has found extensive use in the field of medicinal chemistry, where it serves as a key intermediate in the synthesis of bioactive molecules. Its ability to undergo Suzuki-Miyaura coupling reactions has made it indispensable in constructing heterocyclic frameworks that are critical for drug discovery programs targeting various therapeutic areas, including oncology and neurodegenerative diseases.

Recent studies have highlighted the potential of 3-Borono-6-bromo-2-fluorophenylboronic acid pinacol ester in materials science, particularly in the development of advanced materials such as organic semiconductors and optoelectronic devices. Researchers have demonstrated that incorporating this compound into polymer frameworks can enhance their electronic properties, paving the way for next-generation electronic devices with improved performance and efficiency.

The unique combination of functional groups in this compound also makes it a valuable tool in click chemistry, where it can participate in various cycloaddition reactions to form stable macrocyclic structures. These structures have applications in catalysis, sensing, and drug delivery systems, underscoring the versatility of this compound across multiple disciplines.

From an environmental perspective, there is growing interest in developing sustainable methods for synthesizing and utilizing 3-Borono-6-bromo-2-fluorophenylboronic acid pinacol ester. Scientists are exploring green chemistry approaches that minimize waste generation and reduce reliance on hazardous reagents. Such efforts align with global initiatives aimed at promoting environmentally responsible practices within the chemical industry.

In conclusion, 3-Borono-6-bromo-2-fluorophenylboronic acid pinacol ester (CAS No: 2377608-20-1) stands as a testament to the ingenuity and precision required in modern organic synthesis. Its diverse applications across medicinal chemistry, materials science, and catalysis highlight its significance as a versatile building block for constructing complex molecules. As research continues to uncover new avenues for its use, this compound is poised to play an even greater role in advancing scientific innovation and technological progress.